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Compound Name: cis-4-Nonene

Cat. No.: B084754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of cis-4-nonene, detailing its chemical

and physical properties, and its applications in various fields. A comparative analysis with its

isomers, trans-4-nonene and 1-nonene, is presented, supported by experimental data to offer a

clear perspective on their respective performance. This document is intended to serve as a

valuable resource for researchers and professionals in chemistry and drug development.

Physicochemical Properties
cis-4-Nonene, an unsaturated hydrocarbon with the molecular formula C₉H₁₈, is a colorless

liquid at room temperature with a characteristic gasoline-like odor.[1][2][3] It is soluble in

organic solvents but has limited solubility in water.[2] The "cis" designation indicates that the

alkyl groups on the carbon-carbon double bond are on the same side, influencing its physical

and chemical properties.[2]

Below is a comparative table summarizing the key physicochemical properties of cis-4-nonene
and its common isomers, trans-4-nonene and 1-nonene.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b084754?utm_src=pdf-interest
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7189618/
https://spectrabase.com/spectrum/FWq7sg2I4xg
https://www.researchgate.net/publication/339060882_Reaction_Mechanism_of_the_Isomerization_of_Monoterpene_Epoxides_with_Fe3_as_Active_Catalytic_Specie_A_Computational_Approach
https://spectrabase.com/spectrum/FWq7sg2I4xg
https://spectrabase.com/spectrum/FWq7sg2I4xg
https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property cis-4-Nonene
trans-4-
Nonene

1-Nonene
Nonane
(Saturated
Analog)

Molecular

Formula
C₉H₁₈[4] C₉H₁₈ C₉H₁₈ C₉H₂₀

Molecular Weight

( g/mol )
126.24[4] 126.24 126.24 128.26

CAS Number 10405-84-2[4] 10405-85-3 124-11-8 111-84-2

Boiling Point (°C) 143[5] 147 147 151

Density (g/cm³) 0.73[5] 0.734 (25 °C)
0.731 - 0.733 (25

°C)
0.718

Flash Point (°C) 27.2[5] 30 46.11 31

Refractive Index 1.426[5] ~1.417
1.416 - 1.418 (20

°C)
1.405

Vapor Pressure

(mmHg at 25°C)
6.06[5] No data 10.2 4.9

Spectroscopic Data of cis-4-Nonene
Spectroscopic analysis is crucial for the identification and characterization of organic

compounds. Below are the key spectroscopic data for cis-4-nonene.

¹H NMR Spectroscopy
The ¹H NMR spectrum of cis-4-nonene shows characteristic signals for the different types of

protons in the molecule. The olefinic protons (=CH) appear in the downfield region, typically

around 5.3-5.4 ppm, due to the deshielding effect of the double bond. The allylic protons (-CH₂-

CH=) are found at approximately 2.0 ppm. The other aliphatic protons appear further upfield.

Predicted ¹H NMR Chemical Shifts:

~5.35 ppm (m, 2H): Olefinic protons (-CH=CH-).
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~2.05 ppm (m, 4H): Allylic protons (-CH₂-CH=).

~1.38 ppm (m, 4H): Methylene protons (-CH₂-CH₂-CH=).

~0.90 ppm (t, 6H): Methyl protons (-CH₃).

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The

carbons of the double bond are significantly deshielded and appear in the range of 120-140

ppm.

Predicted ¹³C NMR Chemical Shifts:

~130 ppm: Olefinic carbons (-CH=CH-).

~29 ppm: Allylic carbons (-CH₂-CH=).

~23 ppm: Methylene carbons (-CH₂-CH₂-CH=).

~14 ppm: Methyl carbons (-CH₃).

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of cis-4-nonene displays characteristic absorption bands that confirm the

presence of the C=C double bond and C-H bonds.

Key FTIR Peak Assignments:

~3010 cm⁻¹: C-H stretching of the =C-H bond.

~2960-2850 cm⁻¹: C-H stretching of the alkyl groups.

~1655 cm⁻¹: C=C stretching of the cis-alkene.

~1460 cm⁻¹: C-H bending of the CH₂ groups.

~1380 cm⁻¹: C-H bending of the CH₃ groups.
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~720 cm⁻¹: =C-H out-of-plane bending for cis-alkenes.

Mass Spectrometry
The mass spectrum of cis-4-nonene shows a molecular ion peak (M⁺) at m/z = 126. The

fragmentation pattern is characteristic of an alkene, with prominent peaks resulting from the

cleavage of C-C bonds adjacent to the double bond. Common fragments include the loss of

alkyl radicals.

Applications and Experimental Protocols
cis-4-Nonene is a versatile chemical intermediate with several industrial applications.

Olefin Metathesis
Olefin metathesis is a powerful reaction for the formation of new carbon-carbon double bonds.

cis-4-Nonene can be used as a substrate in both self-metathesis and cross-metathesis

reactions. For example, the self-metathesis of cis-4-nonene, catalyzed by a silica-supported

tungsten oxo alkylidene catalyst, can be used to study catalyst kinetics and activity at low

loadings.[6]

This protocol is a representative example of a cross-metathesis reaction involving an alkene

like cis-4-nonene and an acrylate, often employing a Grubbs-type catalyst.

Materials:

cis-4-Nonene

Methyl acrylate

Grubbs catalyst (e.g., second-generation Grubbs catalyst)

Anhydrous, degassed solvent (e.g., dichloromethane)

Inert gas (e.g., argon)

Procedure:
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In a clean, dry Schlenk flask under an argon atmosphere, dissolve cis-4-nonene (1

equivalent) in the anhydrous solvent.

Add methyl acrylate (1-2 equivalents) to the solution.

Add the Grubbs catalyst (typically 0.1-5 mol%) to the reaction mixture.

Stir the reaction at room temperature or with gentle heating (e.g., 40 °C) and monitor the

progress by gas chromatography (GC) or thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether.

Remove the solvent under reduced pressure.

Purify the product by column chromatography on silica gel.

[Ru]=CH-R¹

MetallacyclobutaneR²-CH=CH-R³ (cis-4-Nonene)

R²-CH=CH-R¹

[Ru]=CH-R³ Metallacyclobutane

R⁴-CH=CH-R⁵ (e.g., Methyl Acrylate)

R⁴-CH=CH-R³

[Ru]=CH-R⁵
Continues cycle

Click to download full resolution via product page

A simplified catalytic cycle for olefin cross-metathesis.

Synthesis of Surfactants
Nonenes are important precursors in the production of nonylphenol, which is subsequently

ethoxylated to produce nonylphenol ethoxylate (NPE) surfactants.[7] These surfactants have

applications in detergents, emulsifiers, and wetting agents. The synthesis involves the

alkylation of phenol with nonene in the presence of an acid catalyst.[7]
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Step 1: Nonene Synthesis

Step 2: Alkylation

Step 3: Ethoxylation

Propene

Nonene (mixture of isomers including cis-4-nonene)

Oligomerization
(e.g., Polyphosphoric acid)

Nonylphenol

Alkylation
(e.g., Phosphorous acid)

Phenol

Nonylphenol Ethoxylate (NPE)

Ethoxylation
(e.g., KOH)

Ethylene Oxide

cis-4-Nonene

Monomer Coordination

Active Ti Center

Chain Insertion

Growing Polymer ChainPropagation Chain Termination Poly(cis-4-nonene)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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